An In-depth Technical Guide to the Chemical Properties and Structure of Saquinavir-d9
An In-depth Technical Guide to the Chemical Properties and Structure of Saquinavir-d9
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical applications of Saquinavir-d9. The information is intended to support research, development, and quality control activities involving this isotopically labeled compound. Saquinavir-d9 serves as a crucial internal standard for the quantitative analysis of Saquinavir, a potent HIV protease inhibitor, in various biological matrices.
Chemical Properties and Structure
Saquinavir-d9 is a deuterated analog of Saquinavir, a synthetic peptidomimetic inhibitor of the human immunodeficiency virus (HIV) protease. The incorporation of nine deuterium atoms into the molecule provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based quantification assays.
Core Chemical Properties
The fundamental chemical and physical properties of Saquinavir-d9 are summarized in the table below, providing a quick reference for laboratory use.
| Property | Value | Reference |
| Chemical Name | (2S)-N1-[(1S,2R)-3-[(3S,4aS,8aS)-3-[[(1,1-di(methyl-d3)ethyl-2,2,2-d3)amino]carbonyl]octahydro-2(1H)-isoquinolinyl]-2-hydroxy-1-(phenylmethyl)propyl]-2-[(2-quinolinylcarbonyl)amino]-butanediamide | [1] |
| Synonyms | Fortovase-d9, Invirase-d9, Ro 31-8959-d9 | [2] |
| CAS Number | 1356355-11-7 | [1] |
| Molecular Formula | C₃₈H₄₁D₉N₆O₅ | [1] |
| Molecular Weight | 679.9 g/mol | [1] |
| Appearance | White to Off-White Solid | |
| Solubility | Soluble in Chloroform and Methanol | [1] |
| Storage | -20°C | [1] |
| Stability | ≥ 4 years at -20°C | [1] |
| Purity | ≥99% deuterated forms (d₁-d₉) | [1] |
Chemical Structure
The chemical structure of Saquinavir-d9 is identical to that of Saquinavir, with the exception of the isotopic labeling. The nine deuterium atoms are located on the tert-butyl group, a region of the molecule less susceptible to metabolic modification. This positioning ensures that the isotopic label is retained throughout sample preparation and analysis, a critical requirement for an internal standard.
Figure 1: Isotopic Labeling of Saquinavir.
Experimental Protocols
Saquinavir-d9 is primarily utilized as an internal standard in bioanalytical methods for the quantification of Saquinavir. Below is a representative experimental protocol for the analysis of Saquinavir in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Quantification of Saquinavir in Human Plasma by LC-MS/MS
This method is adapted from validated procedures described in the scientific literature.[3][4][5]
2.1.1. Materials and Reagents
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Saquinavir reference standard
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Saquinavir-d9 internal standard
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Human plasma (blank)
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Acetonitrile (HPLC grade)
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Methanol (HPLC grade)
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Ammonium acetate (analytical grade)
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Water (deionized, 18 MΩ·cm)
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Ethyl acetate (for liquid-liquid extraction) or solid-phase extraction (SPE) cartridges
2.1.2. Instrumentation
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High-Performance Liquid Chromatography (HPLC) system
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Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
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Analytical column (e.g., C18 reversed-phase, Kromasil or equivalent)[3]
2.1.3. Sample Preparation
A protein precipitation or liquid-liquid extraction method is typically employed to extract Saquinavir and Saquinavir-d9 from the plasma matrix.
-
Protein Precipitation:
-
To 100 µL of plasma sample, add 200 µL of acetonitrile containing a known concentration of Saquinavir-d9.
-
Vortex for 1 minute to precipitate proteins.
-
Centrifuge at 10,000 x g for 10 minutes.
-
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.
-
Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
-
-
Liquid-Liquid Extraction:
-
To 200 µL of plasma, add a known amount of Saquinavir-d9 internal standard solution.
-
Add 1 mL of ethyl acetate and vortex for 2 minutes.[3]
-
Centrifuge at 3,000 x g for 5 minutes.
-
Transfer the organic layer to a new tube and evaporate to dryness.
-
Reconstitute the residue in mobile phase.
-
2.1.4. LC-MS/MS Conditions
| Parameter | Condition |
| Column | C18 reversed-phase (e.g., 50 x 2.1 mm, 3.5 µm) |
| Mobile Phase A | 10 mM Ammonium Acetate in Water |
| Mobile Phase B | Acetonitrile |
| Gradient | Isocratic or gradient elution depending on the specific method. A typical starting condition is 60% B, increasing to 95% B over several minutes. |
| Flow Rate | 0.3 mL/min |
| Injection Volume | 10 µL |
| Ionization Mode | Positive Electrospray Ionization (ESI+) |
| MRM Transitions | Saquinavir: m/z 671.4 → 570.4[4][5]Saquinavir-d9: m/z 680.4 → 579.4 (projected) |
| Collision Energy | Optimized for the specific instrument. |
2.1.5. Data Analysis
The concentration of Saquinavir in the plasma samples is determined by calculating the peak area ratio of the analyte to the internal standard (Saquinavir-d9) and comparing this ratio to a calibration curve prepared with known concentrations of Saquinavir.
Figure 2: Bioanalytical Workflow.
Synthesis and Characterization
Synthesis
The general synthesis of Saquinavir involves the coupling of three key fragments: a decahydroisoquinoline moiety, an amino acid-derived central core, and a quinoline side chain. The process requires careful control of stereochemistry to yield the desired biologically active isomer.
Characterization
The primary methods for characterizing Saquinavir-d9 are mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.
-
Mass Spectrometry: The mass spectrum of Saquinavir-d9 will show a molecular ion peak at an m/z value that is 9 units higher than that of unlabeled Saquinavir, confirming the incorporation of nine deuterium atoms. The fragmentation pattern in MS/MS analysis is expected to be similar to that of Saquinavir, with a corresponding mass shift in the fragments containing the deuterated tert-butyl group.[4][5]
-
NMR Spectroscopy: ¹H NMR spectroscopy would confirm the absence of protons on the tert-butyl group, while ²H NMR would show a signal corresponding to the deuterium atoms. ¹³C NMR would show signals consistent with the carbon skeleton of Saquinavir.
Mechanism of Action of Saquinavir
As Saquinavir-d9 is chemically and biologically equivalent to Saquinavir (with the exception of its mass), it is important to understand the mechanism of action of the parent compound. Saquinavir is a potent and selective inhibitor of the HIV protease enzyme. This viral enzyme is essential for the cleavage of viral polyproteins into functional proteins required for the maturation of new, infectious virions. By binding to the active site of the HIV protease, Saquinavir prevents this cleavage, resulting in the production of immature, non-infectious viral particles.
Figure 3: Saquinavir's Inhibition of HIV Protease.
Conclusion
Saquinavir-d9 is an indispensable tool for the accurate quantification of Saquinavir in pharmacokinetic and clinical studies. Its well-defined chemical properties and high isotopic purity make it an ideal internal standard for LC-MS/MS applications. This guide provides essential technical information to aid researchers and drug development professionals in the effective use of Saquinavir-d9.
References
- 1. caymanchem.com [caymanchem.com]
- 2. Saquinavir-d9 | CAS#:1356355-11-7 | Chemsrc [chemsrc.com]
- 3. Highly sensitive determination of saquinavir in biological samples using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Simultaneous determination of five HIV protease inhibitors nelfinavir, indinavir, ritonavir, saquinavir and amprenavir in human plasma by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. psjd.icm.edu.pl [psjd.icm.edu.pl]
